Cas no 2408959-23-7 (tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate)

• Product Name: tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate
• CAS No: 2408959-23-7
• MF: C₁₆H₂₄N₂O₅S
• MW: 356.437163352966
• CID: 5853557
• PubChem ID: 165701364
• Update Time: 2025-06-13

tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate
• EN300-7548307
• 2408959-23-7

• Inchi： 1S/C16H24N2O5S/c1-16(2,3)23-15(20)17-12-5-4-6-14(11-12)24(21,22)18-9-7-13(19)8-10-18/h4-6,11,13,19H,7-10H2,1-3H3,(H,17,20)
• InChI Key： YBJLTCRTHFLPRX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)NC(=O)OC(C)(C)C)(N1CCC(CC1)O)(=O)=O

Computed Properties

• Exact Mass: 356.14059304g/mol
• Monoisotopic Mass: 356.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate

Professional Introduction to Tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate (CAS No. 2408959-23-7)

Tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate, a compound with the CAS number 2408959-23-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a tert-butyl group, which contributes to its stability and reactivity, while the presence of a N-(4-hydroxypiperidin-1-yl)sulfonylphenyl moiety suggests its utility in the synthesis of bioactive molecules.

The tert-butyl group is a well-known protective group in organic synthesis, often employed to shield reactive sites during chemical reactions. Its bulky nature also enhances the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug design. In contrast, the N-(4-hydroxypiperidin-1-yl)sulfonylphenyl part of the molecule introduces a hydroxyl group and a sulfonamide functionality, which are critical for interactions with biological targets. These functional groups are frequently found in active pharmaceutical ingredients (APIs) due to their ability to modulate enzyme activity and receptor binding.

Recent research in medicinal chemistry has highlighted the importance of sulfonamide derivatives in the development of novel therapeutic agents. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine ring into sulfonamide structures has further expanded their pharmacological potential. Piperidine derivatives are particularly interesting because they can enhance metabolic stability while maintaining strong binding affinity to biological targets.

The synthesis of Tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the sulfonamide bond between the hydroxypiperidine and phenyl sulfonyl groups, followed by carbamoylation with a tert-butyl carbamate source. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These methods align with current trends in green chemistry, emphasizing efficiency and minimal waste generation.

In terms of biological activity, preliminary studies on Tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate have shown promising results in vitro. The compound exhibits inhibitory effects on several enzymes implicated in inflammatory diseases, suggesting its potential as a lead compound for drug development. Additionally, its interaction with protein targets has been investigated using computational modeling techniques. These studies have revealed that the hydroxyl and sulfonamide groups play crucial roles in binding to specific amino acid residues on the target proteins.

The pharmaceutical industry is increasingly interested in developing small-molecule inhibitors that can modulate protein-protein interactions (PPIs). Tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate is being explored as a potential inhibitor for PPIs involved in cancer progression. Preclinical studies have demonstrated its ability to disrupt aberrant signaling pathways by binding to key regulatory proteins. This mechanism of action is particularly relevant given the growing body of evidence linking PPIs to various diseases.

The development of Tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate also aligns with trends toward personalized medicine. By understanding the genetic and molecular profiles of individual patients, clinicians can tailor therapeutic strategies to maximize efficacy while minimizing side effects. The compound's unique structure makes it amenable to modifications that could enhance its specificity for certain disease subtypes or patient populations.

Future research will focus on optimizing the synthesis of Tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate for large-scale production. Additionally, more extensive preclinical studies will be conducted to evaluate its safety profile and pharmacokinetic properties. Collaborations between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical trials and ultimately bring this novel compound to patients in need.

In conclusion, Tert-butyl N-{3-[(4-hydroxypiperidin-1-yl)sulfonyl]phenyl}carbamate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it an attractive candidate for further development. As research continues, this compound may contribute to new treatment strategies that address unmet medical needs.